Cas no 898775-02-5 (1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one)

• Product Name: 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• CAS No: 898775-02-5
• MF: C₁₆H₁₄BrFO₂
• MW: 337.183567523956
• CID: 994202
• PubChem ID: 24725849
• Update Time: 2025-08-05

1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• 4'-BROMO-2'-FLUORO-3-(3-METHOXYPHENYL)PROPIOPHENONE
• 898775-02-5
• AKOS016021482
• MFCD03843130
• DTXSID60644242
• 1-(4-Bromo-2-fluorophenyl)-3-(3-methoxyphenyl)-1-propanone

• MDL： MFCD03843130
• Inchi： 1S/C16H14BrFO2/c1-20-13-4-2-3-11(9-13)5-8-16(19)14-7-6-12(17)10-15(14)18/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key： REYIZROGRBXLAQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(CCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 336.01600
• Monoisotopic Mass: 336.01612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.41230

Additional information on 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one

Introduction to 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one (CAS No. 898775-02-5)

1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one (CAS No. 898775-02-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the aryl ketones family and is characterized by its unique structural features, including a bromo-substituted fluoroaryl group and a methoxy-substituted phenyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one is C₁₆H₁₄BrFO₂, with a molecular weight of approximately 326.18 g/mol. The compound's structure consists of a central propanone backbone flanked by two aromatic rings, each bearing distinct substituents. The bromo and fluoro groups on one ring impart halogen-specific properties, while the methoxy group on the other ring enhances its lipophilicity and reactivity.

In recent years, 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a lead compound in the design of novel therapeutic agents. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

A study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of cancer research, 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one has shown promise as an anti-cancer agent. A study published in Cancer Letters demonstrated that the compound induced apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings indicate its potential as a candidate for further development in oncology.

Beyond its therapeutic applications, 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one has also been explored for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) revealed that the compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This suggests its potential utility in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one involves several well-established organic reactions, including electrophilic aromatic substitution, nucleophilic acylation, and cross-coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability. One common approach involves the reaction of 4-bromo-2-fluorobenzaldehyde with 3-methoxybenzoyl chloride in the presence of a suitable base, followed by reduction to form the desired ketone product.

The physical properties of 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one, including its melting point, solubility, and stability, are crucial for its handling and application in various research settings. The compound is typically a white crystalline solid with a melting point ranging from 95°C to 97°C. It is moderately soluble in organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water.

In conclusion, 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one (CAS No. 898775-02-5) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.